ethyl 4-{[(4-propyl-1-piperazinyl)carbonothioyl]amino}benzoate

• IUPAC Name: ethyl 4-[(4-propylpiperazine-1-carbothioyl)amino]benzoate
• InChI: InChI=1S/C17H25N3O2S/c1-3-9-19-10-12-20(13-11-19)17(23)18-15-7-5-14(6-8-15)16(21)22-4-2/h5-8H,3-4,9-13H2,1-2H3,(H,18,23)
• InChI Key: DYWFTTDISXRUHG-UHFFFAOYSA-N
• Canonical SMILES: CCCN1CCN(CC1)C(=S)NC2=CC=C(C=C2)C(=O)OCC
• Molecular Formula: C17H25N3O2S
• Molecular Weight: 335.5 g/mol

Description

Ethyl 4-{[(4-propyl-1-piperazinyl)carbonothioyl]amino}benzoate is a chemical compound that belongs to the class of thioamide derivatives. It has shown potential in various scientific research applications due to its unique chemical structure and properties.

Mechanism of Action

The exact mechanism of action of Ethyl 4-{[(4-propyl-1-piperazinyl)carbonothioyl]amino}benzoate is not fully understood. However, it has been suggested that it may act by inhibiting the activity of cyclooxygenase enzymes, which are responsible for the production of inflammatory mediators such as prostaglandins.
Biochemical and Physiological Effects:
Studies have reported that this compound can reduce the levels of inflammatory cytokines such as TNF-α and IL-6. It has also been shown to exhibit analgesic effects in animal models of pain. Additionally, it has been reported to possess anticonvulsant activity, which may be useful in the treatment of epilepsy.

Advantages and Limitations for Lab Experiments

One of the advantages of using Ethyl 4-{[(4-propyl-1-piperazinyl)carbonothioyl]amino}benzoate in lab experiments is its relatively simple synthesis method, which allows for easy production of the compound. Additionally, it has shown promising results in various scientific research applications, making it a potential candidate for further investigation.
However, there are also some limitations associated with the use of this compound in lab experiments. One of the main limitations is the lack of information regarding its toxicity and safety profile, which may limit its use in certain experiments. Additionally, the exact mechanism of action of the compound is not fully understood, which may make it difficult to interpret the results of experiments.

Future Directions

There are several potential future directions for research on Ethyl 4-{[(4-propyl-1-piperazinyl)carbonothioyl]amino}benzoate. One possible direction is to investigate its potential as a treatment for inflammatory disorders such as rheumatoid arthritis and inflammatory bowel disease. Additionally, further studies could be conducted to elucidate the exact mechanism of action of the compound. Finally, investigations into the potential toxicity and safety profile of the compound could also be useful in determining its potential for use in clinical applications.
Conclusion:
This compound is a promising compound that has shown potential in various scientific research applications. Its unique chemical structure and properties make it a potential candidate for further investigation in the fields of medicinal chemistry, drug discovery, and pharmacology. While there are some limitations associated with its use in lab experiments, the compound has several potential future directions for research that could lead to the development of new treatments for various diseases and disorders.

Scientific Research Applications

Ethyl 4-{[(4-propyl-1-piperazinyl)carbonothioyl]amino}benzoate has shown potential in various scientific research applications, including medicinal chemistry, drug discovery, and pharmacology. It has been reported to exhibit anti-inflammatory, analgesic, and anticonvulsant activities.